![molecular formula C17H24N4OS B5655925 1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-4-[2-(1H-pyrazol-1-yl)ethyl]piperidine](/img/structure/B5655925.png)
1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-4-[2-(1H-pyrazol-1-yl)ethyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-4-[2-(1H-pyrazol-1-yl)ethyl]piperidine is a compound involving piperidine, thiazole, and pyrazole moieties. Piperidine is a common element in various synthetic processes, particularly in the formation of complex molecules. Thiazole and pyrazole rings are known for their pharmacological activities.
Synthesis Analysis
- The synthesis of related piperidine derivatives often involves the addition of 2-thiazolylmagnesium bromide to N-glycosylhydroxylamine, followed by reduction and intramolecular cyclization (Dondoni & Nuzzi, 2006).
- A robust three-step synthesis process for related compounds includes nucleophilic aromatic substitution, hydrogenation, and iodination (Fussell et al., 2012).
Molecular Structure Analysis
- Molecular interaction studies, such as those conducted on similar antagonists incorporating piperidine and pyrazole, utilize methods like conformational analysis and AM1 molecular orbital method to understand the structure-activity relationships (Shim et al., 2002).
Chemical Reactions and Properties
- Piperidine derivatives are known to participate in various chemical reactions, forming diverse compounds. For instance, compounds with piperidine and thiazole derivatives have shown significant anti-arrhythmic activity (Abdel‐Aziz et al., 2009).
Physical Properties Analysis
- The physical properties of such compounds are often inferred from their molecular structure, as seen in the synthesis and evaluation processes of similar compounds (Saxena et al., 1990).
Chemical Properties Analysis
- Chemical properties, including reactivity and stability, can be predicted through quantitative structure-activity relationship analysis, as demonstrated in studies of related piperidine derivatives (Shim et al., 2002).
properties
IUPAC Name |
(2-propyl-1,3-thiazol-4-yl)-[4-(2-pyrazol-1-ylethyl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N4OS/c1-2-4-16-19-15(13-23-16)17(22)20-10-5-14(6-11-20)7-12-21-9-3-8-18-21/h3,8-9,13-14H,2,4-7,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMVRBFKONXBSSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC(=CS1)C(=O)N2CCC(CC2)CCN3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-4-[2-(1H-pyrazol-1-yl)ethyl]piperidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.